N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H20F2N4O3S3/c24-16-12-18(25)21-19(13-16)34-23(27-21)29(14-17-4-1-2-8-26-17)22(30)15-6-9-28(10-7-15)35(31,32)20-5-3-11-33-20/h1-5,8,11-13,15H,6-7,9-10,14H2
• InChI Key: XOIJAXTXJHZZQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=C(C=C4S3)F)F)S(=O)(=O)C5=CC=CS5
• Molecular Formula: C23H20F2N4O3S3
• Molecular Weight: 534.6 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H20F2N4O3S3 and its molecular weight is 534.61. The purity is usually 95%.
BenchChem offers high-quality N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds with structural features similar to the specified compound have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, a series of compounds synthesized from aryl thioamides showed promise as Mycobacterium tuberculosis GyrB inhibitors, highlighting potential applications in tuberculosis treatment research (Jeankumar et al., 2013). Similarly, new pyridine derivatives have been studied for their antibacterial and antifungal properties, indicating the potential of such compounds in developing new antimicrobial agents (Patel & Agravat, 2007).

Anti-Inflammatory and Analgesic Agents

Research on benzodifuranyl derivatives and their conversion into various heterocyclic compounds, such as thiazolopyrimidines, has revealed significant anti-inflammatory and analgesic activities. These studies suggest the utility of structurally complex molecules in the development of new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).

Anticancer Activity

Fluoro substituted benzo[b]pyran derivatives have been synthesized and tested against human cancer cell lines, including lung, breast, and CNS cancers. The results demonstrated anticancer activity at low concentrations, suggesting the role of fluorine substitutions in enhancing the therapeutic potential of organic compounds against various types of cancer (Hammam et al., 2005).

Antimicrobial Activity of Novel Compounds

A study on novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives showcased their antibacterial and antifungal activity, further underscoring the potential of sophisticated molecules in addressing microbial resistance (Suresh et al., 2016).